Cas no 1805352-20-8 (Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate)

Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a difluoromethyl group at the 6-position and an ester-functionalized side chain—enhance its reactivity and bioavailability, making it a valuable intermediate for synthesizing bioactive compounds. The amino group at the 3-position provides a versatile handle for further functionalization, while the methyl substituent at the 4-position contributes to steric and electronic modulation. This compound’s balanced lipophilicity and stability under physiological conditions make it particularly suitable for developing fluorinated analogs in drug discovery and crop protection applications. Its purity and well-defined synthetic pathway ensure reproducibility in industrial and academic settings.

Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate structure

1805352-20-8 structure

Product Name:Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate

CAS No:1805352-20-8

MF:C₁₁H₁₄F₂N₂O₂

MW:244.237869739532

CID:4856863

Update Time:2025-05-26

Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate
- Inchi： 1S/C11H14F2N2O2/c1-3-17-9(16)5-7-10(14)6(2)4-8(15-7)11(12)13/h4,11H,3,5,14H2,1-2H3
- InChI Key： IEMDSUHFVHULRF-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C)=C(C(CC(=O)OCC)=N1)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 264
XLogP3: 1.4
Topological Polar Surface Area: 65.2

Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029065144-1g	Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate	1805352-20-8	97%	1g	$1,475.10	2022-04-01

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Additional information on Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate

Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate: A Comprehensive Overview

Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate, identified by the CAS number 1805352-20-8, is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is notable for its unique chemical structure, which includes a pyridine ring substituted with an amino group, a difluoromethyl group, and a methyl group, along with an ethyl acetate moiety. These structural features contribute to its distinctive chemical properties and functional versatility.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates various chemical reactions. The amino group (-NH₂) attached at the 3-position of the pyridine ring introduces nucleophilic properties, making it reactive towards electrophilic agents. The difluoromethyl group (-CHF₂) at the 6-position adds electronic diversity to the molecule, enhancing its stability and reactivity in different environments. The methyl group (-CH₃) at the 4-position further modulates the electronic characteristics of the pyridine ring, while the ethy acetate group at the 2-position introduces ester functionality, which is crucial for solubility and bioavailability.

Recent studies have highlighted the potential of Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in developing novel antifungal agents targeting agricultural pathogens. The compound's ability to inhibit key enzymes involved in fungal metabolism has shown promise in controlling crop diseases caused by Fusarium species and other pathogens.

In addition to its agricultural applications, Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate has garnered attention in drug discovery programs. Its structural flexibility allows for modifications that can enhance pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in medicinal chemistry have leveraged this compound to design potential candidates for treating chronic diseases like cancer and neurodegenerative disorders.

The synthesis of Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by successive substitutions and acetylations. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling higher yields and better purity levels.

From an environmental standpoint, Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate exhibits moderate biodegradability under aerobic conditions. Studies have shown that it undergoes microbial degradation through hydrolysis and oxidation pathways, though its persistence in aquatic environments remains a subject of ongoing research.

In conclusion, Ethyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research. As scientific understanding continues to evolve, this compound is expected to play an even more critical role in developing innovative solutions for global challenges in health and agriculture.